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Compound of Interest

Compound Name: Hexyl tiglate

Cat. No.: B095952 Get Quote

Hexyl Tiglate: A Technical Overview
CAS Number: 16930-96-4

IUPAC Name: hexyl (E)-2-methylbut-2-enoate[1]

This technical guide provides an in-depth overview of hexyl tiglate, a volatile ester found in

various natural sources and utilized in the flavor and fragrance industry. The document is

intended for researchers, scientists, and professionals in drug development, offering a

summary of its chemical properties, synthesis, analytical methods, and known biological roles.

Physicochemical and Spectroscopic Data
Hexyl tiglate is a colorless liquid with a characteristic fresh, green, and fruity aroma.[2][3] Its

key physicochemical properties are summarized in the table below.
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Property Value Reference

Molecular Formula C11H20O2 [4][5]

Molecular Weight 184.28 g/mol [2][4][5]

Boiling Point 230.32 °C [1]

Flash Point 108.00 °C (226.00 °F) [4]

Specific Gravity 0.8890 - 0.8990 @ 25.00 °C [4]

Refractive Index 1.4390 - 1.4480 @ 20.00 °C [4]

Solubility
Insoluble in water; soluble in

alcohol and oils.
[6]

Spectroscopic data is crucial for the unambiguous identification of hexyl tiglate. While a

comprehensive public database of its spectra is not readily available, typical chemical shifts in

¹H and ¹³C NMR spectra for similar ester structures can be predicted. Gas Chromatography-

Mass Spectrometry (GC-MS) is commonly used for its identification in complex mixtures like

essential oils.

Synthesis and Experimental Protocols
Synthesis of Hexyl Tiglate
A standard method for the synthesis of hexyl tiglate is through the Fischer esterification of

tiglic acid with hexanol, typically in the presence of an acid catalyst.

Experimental Protocol:

Reactant Preparation: Equimolar amounts of tiglic acid and hexanol are dissolved in a

suitable solvent, such as toluene.

Catalyst Addition: A catalytic amount of a strong acid, for example, p-toluenesulfonic acid, is

added to the reaction mixture.

Reaction Conditions: The mixture is heated under reflux with continuous removal of water,

often using a Dean-Stark apparatus, to drive the equilibrium towards the formation of the
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ester.

Monitoring: The progress of the reaction can be monitored by techniques such as Thin Layer

Chromatography (TLC) or Gas Chromatography (GC).

Work-up and Purification: Upon completion, the reaction mixture is cooled and washed with a

sodium bicarbonate solution to neutralize the acid catalyst, followed by washing with brine.

The organic layer is then dried over anhydrous sodium sulfate. The solvent is removed under

reduced pressure, and the crude hexyl tiglate is purified by fractional distillation under

vacuum.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
GC-MS is the primary analytical technique for the identification and quantification of hexyl
tiglate in volatile samples.

Experimental Protocol:

Sample Preparation: Samples, such as essential oils or reaction mixtures, are diluted in a

volatile solvent like hexane or dichloromethane to a concentration of approximately 10

µg/mL.[7]

Injection: A small volume (typically 1 µL) of the prepared sample is injected into the GC inlet,

which is maintained at a high temperature (e.g., 250 °C) to ensure rapid volatilization.

Chromatographic Separation: The vaporized sample is carried by an inert gas (e.g., helium)

through a capillary column (e.g., DB-5MS). The temperature of the column is gradually

increased (temperature programming) to separate the components based on their boiling

points and interactions with the stationary phase.

Mass Spectrometry: As the separated components elute from the column, they enter the

mass spectrometer. Here, they are ionized (typically by electron impact), and the resulting

charged fragments are separated based on their mass-to-charge ratio.

Data Analysis: The resulting mass spectrum for each component is compared with a

reference library (e.g., NIST Mass Spectral Library) for identification. The retention time from
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the gas chromatogram provides an additional layer of confirmation.

Biological Activity and Potential Applications
The biological activity of hexyl tiglate is not as extensively studied as some other natural

esters. However, existing research points to its roles in chemical ecology and its applications in

the fragrance industry.

Olfactory Response and Fragrance: Hexyl tiglate is valued for its fresh, green, and fruity

aroma, making it a component in various fragrances.[3] Its scent is perceived through the

interaction with olfactory receptors in the nasal cavity. While the specific receptors that bind to

hexyl tiglate have not been fully characterized, the general mechanism of olfaction involves

the binding of volatile molecules to G-protein coupled receptors, leading to a signaling cascade

that results in the perception of smell.

Pheromonal Activity: Esters are common components of insect pheromones. While hexyl

decanoate has been identified as a trail pheromone in a species of stingless bee, the specific

role of hexyl tiglate as a pheromone is an area for further investigation.[8] Its presence in

various plants suggests it may play a role in plant-insect interactions.

Natural Occurrence: Hexyl tiglate has been identified as a volatile component in the essential

oils of several plants, including various species of Artemisia and Pelargonium graveolens (rose

geranium).[5] In these plants, it likely contributes to the overall scent profile and may be

involved in defense mechanisms or attracting pollinators.

Potential Antimicrobial and Anti-inflammatory Activity: While there is limited specific data on

hexyl tiglate, many essential oils containing esters have demonstrated antimicrobial and anti-

inflammatory properties. Further research is needed to determine if hexyl tiglate itself

possesses such activities. Standard protocols for assessing antimicrobial activity include agar

diffusion assays and broth microdilution methods.[9][10]

Signaling and Workflow Diagrams
The following diagrams illustrate the generalized workflow for the analysis of hexyl tiglate and

a plausible signaling pathway for its perception by olfactory receptors.
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Experimental Workflow for Hexyl Tiglate Analysis
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Workflow for Synthesis and Analysis of Hexyl Tiglate.
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Generalized Olfactory Signaling Pathway for Hexyl Tiglate
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Generalized Olfactory Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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